Cas no 5597-04-6 (METHYL 2-CYANOMETHYLBENZOATE)
METHYL 2-CYANOMETHYLBENZOATE structure
Product Name:METHYL 2-CYANOMETHYLBENZOATE
CAS No:5597-04-6
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD01631304
CID:366760
PubChem ID:87566549
Update Time:2025-04-19
METHYL 2-CYANOMETHYLBENZOATE Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(cyanomethyl)benzoate
- 2-CYANOMETHYLBENZOIC ACID METHYL ESTER
- Benzoic acid,2-(cyanomethyl)-, methyl ester
- 2-(Cyanomethyl)benzoic Acid Methyl Ester
- Cyanomethylbezoicacidmethylester
- methyl 2-cyanomethylbenzoate
- 2-CyanoMethyl-Benzoic Acid Methyl Ester
- Benzoic acid, 2-(cyanomethyl)-, methyl ester
- CMADSXVGXNLKHA-UHFFFAOYSA-N
- Methyl2-Cyanomethylbenzoate
- methyl cyanomethylbenzoate
- o-Toluic acid, .alpha.-cyano-, methyl ester
- KSC494A9H
- CL8537
- Methyl 2-(Cyanomethyl) Benzoate
- 5597-04-6
- F2189-1045
- Cyanomethylbezoicacidmethylester; 98%
- BP-13322
- Methyl2-(cyanomethyl)benzoate
- Methyl ester of 2-cyanomethylbenzoic acid
- AKOS000121429
- DTXSID90971371
- SY052799
- 2-(Cyanomethyl)-Benzoic acid methyl ester; Methyl 2-(cyanomethyl)benzoate; o-Toluic acid, alpha-cyano-, methyl ester (6CI,7CI,8CI)
- AS-46046
- SCHEMBL2427784
- MFCD01631304
- FT-0612113
- 55970-40-6
- CS-W017457
- A929773
- o-Toluic acid, alpha-cyano-, methyl ester
- DTXCID601398886
- DB-052827
- METHYL 2-CYANOMETHYLBENZOATE
-
- MDL： MFCD01631304
- Inchi： 1S/C10H9NO2/c1-13-10(12)9-5-3-2-4-8(9)6-7-11/h2-5H,6H2,1H3
- InChI Key： CMADSXVGXNLKHA-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1CC#N)=O
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.1
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Melting Point: 48.0 to 51.0 deg-C
- Boiling Point: 133°C/1.5mmHg(lit.)
- PSA: 50.09000
- LogP: 1.53928
- Solubility: Not determined
METHYL 2-CYANOMETHYLBENZOATE Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：2811
- Hazard Category Code： 23/24/25
- Safety Instruction： S26-S36/37/39
- Safety Term：S26-S36/37/39
- Risk Phrases：R23/24/25
- HazardClass：6.1
- PackingGroup：III
METHYL 2-CYANOMETHYLBENZOATE Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
METHYL 2-CYANOMETHYLBENZOATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094602-10g |
Methyl 2-(cyanomethyl)benzoate |
5597-04-6 | 95% | 10g |
$176.00 | 2023-09-01 | |
| Alichem | A019094602-25g |
Methyl 2-(cyanomethyl)benzoate |
5597-04-6 | 95% | 25g |
$348.84 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C135985-1g |
METHYL 2-CYANOMETHYLBENZOATE |
5597-04-6 | ≥98.0%(GC) | 1g |
¥279.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C135985-5g |
METHYL 2-CYANOMETHYLBENZOATE |
5597-04-6 | ≥98.0%(GC) | 5g |
¥859.90 | 2023-09-03 | |
| TRC | M292551-100mg |
Methyl 2-Cyanomethylbenzoate |
5597-04-6 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M292551-500mg |
Methyl 2-Cyanomethylbenzoate |
5597-04-6 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M292551-1g |
Methyl 2-Cyanomethylbenzoate |
5597-04-6 | 1g |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | OR322523-5g |
Methyl 2-(cyanomethyl)benzoate |
5597-04-6 | 5g |
£104.00 | 2024-05-23 | ||
| Apollo Scientific | OR322523-25g |
Methyl 2-(cyanomethyl)benzoate |
5597-04-6 | 25g |
£310.00 | 2024-05-23 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M849321-1g |
Methyl 2-(Cyanomethyl)Benzoate |
5597-04-6 | 98%,GC | 1g |
144.00 | 2021-05-17 |
METHYL 2-CYANOMETHYLBENZOATE Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5597-04-6 (METHYL 2-CYANOMETHYLBENZOATE) Related Products
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